(E)-N-((Z)-5-(4-(dimethylamino)benzylidene)-3-ethyl-4-oxothiazolidin-2-ylidene)thiophene-2-sulfonamide

• IUPAC Name: (NE)-N-[(5Z)-5-[[4-(dimethylamino)phenyl]methylidene]-3-ethyl-4-oxo-1,3-thiazolidin-2-ylidene]thiophene-2-sulfonamide
• InChI: InChI=1S/C18H19N3O3S3/c1-4-21-17(22)15(12-13-7-9-14(10-8-13)20(2)3)26-18(21)19-27(23,24)16-6-5-11-25-16/h5-12H,4H2,1-3H3/b15-12-,19-18+
• InChI Key: WZYWFRDINNJCBU-PYJMFKHCSA-N
• Canonical SMILES: CCN1C(=O)C(=CC2=CC=C(C=C2)N(C)C)SC1=NS(=O)(=O)C3=CC=CS3
• Isomeric SMILES: CCN\1C(=O)/C(=C/C2=CC=C(C=C2)N(C)C)/S/C1=N/S(=O)(=O)C3=CC=CS3
• Molecular Formula: C18H19N3O3S3
• Molecular Weight: 421.6 g/mol

Description

(E)-N-((Z)-5-(4-(dimethylamino)benzylidene)-3-ethyl-4-oxothiazolidin-2-ylidene)thiophene-2-sulfonamide is a useful research compound. Its molecular formula is C18H19N3O3S3 and its molecular weight is 421.55. The purity is usually 95%.
BenchChem offers high-quality (E)-N-((Z)-5-(4-(dimethylamino)benzylidene)-3-ethyl-4-oxothiazolidin-2-ylidene)thiophene-2-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-N-((Z)-5-(4-(dimethylamino)benzylidene)-3-ethyl-4-oxothiazolidin-2-ylidene)thiophene-2-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photodynamic Therapy Application

One study synthesized and characterized new derivatives, highlighting their utility in photodynamic therapy (PDT). The derivatives demonstrated excellent fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, crucial for Type II PDT mechanisms, showing remarkable potential as Type II photosensitizers for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Anticonvulsant Activity

Another research focused on 4-thiazolidinones bearing a sulfonamide group, prepared by cyclizing various benzenesulfonohydrazides. These compounds displayed significant anticonvulsant activity against two seizure models, highlighting their potential as leads for further anticonvulsant drug development (Siddiqui, Arshad, Khan, & Ahsan, 2010).

Antitumor and Antibacterial Agents

Research on carbamothioylamino-benzene-sulfonamide-thiophene-carboxylates and thieno[3,2-d]pyrimidin-2-yl-amino-benzene-sulfonamides led to the synthesis of compounds with significant in vitro activity against human tumor cell lines and antibacterial activity. Some derivatives showed higher activity than the standard drug doxorubicin against liver, colon, and lung cancer cell lines, as well as high antibacterial activity against Gram-positive and Gram-negative bacteria (Hafez, Alsalamah, & El-Gazzar, 2017).

Corrosion Inhibition

A study synthesized benzothiazole derivatives to investigate their corrosion inhibiting effects against steel in acidic solutions. These inhibitors demonstrated higher efficiency and stability compared to previously reported inhibitors, indicating their potential for industrial applications in corrosion protection (Hu et al., 2016).